![molecular formula C2H6N2O · C2H4O2 B555459 2-Aminoacetamide acetate CAS No. 105359-66-8](/img/structure/B555459.png)
2-Aminoacetamide acetate
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Overview
Description
2-Aminoacetamide acetate (2AA) is a chemical compound that is used in a variety of scientific applications, including the synthesis of various compounds, as a reagent in biochemical experiments, and as a catalyst in organic reactions. 2AA is a colorless, odorless, and water-soluble compound that is commercially available in both liquid and powder form. It is also a relatively inexpensive chemical, making it an attractive option for laboratory experiments.
Scientific Research Applications
Metabolic Pathways in Cancer
Research indicates that acetate, among other substrates, plays a role in fueling the tricarboxylic acid (TCA) cycle in cancer cells, especially under hypoxia. The study identifies critical metabolic nodes in glutamine and acetate metabolism as determinants of tumor metabolic plasticity, suggesting potential targets for synthetic lethal treatments in cancer therapy (Corbet & Féron, 2015).
Role in Neurological Diseases
ACE2, which facilitates amino acid transport, has been identified as a critical receptor for SARS-CoV-2. This highlights the importance of amino acid transporters in both viral infections and potentially in regulating neurological diseases. The modulation of these transporters could have therapeutic implications for diseases related to the central nervous system (Gheblawi et al., 2020).
Acetate Utilization and Regulation
In Corynebacterium glutamicum, acetate metabolism research provides insights into how acetate and glucose can serve as carbon sources for amino acid production. This bacterial model helps understand the biochemical, genetic, and regulatory aspects of acetate metabolism, potentially applicable in biotechnological processes to produce amino acids and other bioproducts (Gerstmeir et al., 2003).
Aspartame Metabolism
Research into the metabolism of aspartame, a compound containing an amino acid moiety, in humans and animals sheds light on the metabolic fate of aspartate. Aspartame is hydrolyzed into aspartic acid, phenylalanine, and methanol, with aspartate being metabolized similarly to dietary aspartic acid. This can inform research on the metabolic pathways of similar compounds (Ranney & Oppermann, 1979).
Neuroimaging in Schizophrenia
Studies using spectroscopic techniques to measure concentrations of neurochemicals like N-acetylaspartate (NAA) in schizophrenia reveal chemical alterations that could serve as indicators of the disease. This research underscores the value of exploring specific amino acids and their derivatives in diagnosing and understanding the pathophysiology of psychiatric disorders (Martínez de Velasco Soriano et al., 2011).
Mechanism of Action
Target of Action
The primary target of 2-Aminoacetamide acetate is the Aliphatic amidase expression-regulating protein . This protein plays a crucial role in the regulation of the aliphatic amidase operon .
Mode of Action
This compound interacts with its target by inhibiting the action of the Aliphatic amidase expression-regulating protein at the protein level . It exhibits protein kinase activity, which can lead to various changes in the cell .
Biochemical Pathways
It is known that the compound plays a role in the regulation of the aliphatic amidase operon
Pharmacokinetics
The molecular weight of the compound is 740818 , which may influence its bioavailability and pharmacokinetic behavior.
Result of Action
The result of this compound’s action is the regulation of the aliphatic amidase operon . This can lead to changes in the cell’s metabolic processes.
Biochemical Analysis
Biochemical Properties
2-Aminoacetamide acetate interacts with various enzymes, proteins, and other biomolecules. It is a ligand for transition metals and is used in the synthesis of glycineamide ribonucleotide, an intermediate in de novo purine biosynthesis .
Cellular Effects
It is known that it can inhibit the production of relevant inflammatory factors in lipopolysaccharide (LPS)-induced RAW264.7 cells .
Temporal Effects in Laboratory Settings
It is known that it can significantly inhibit the production of inflammatory factors in LPS-induced RAW264.7 cells .
Metabolic Pathways
This compound is involved in the metabolic pathway of acetyl-CoA production . Acetyl-CoA is a key molecule in metabolism, used in many biochemical reactions.
Transport and Distribution
Given its water solubility , it is likely to be distributed throughout the cell.
Subcellular Localization
Given its role in the production of acetyl-CoA , it is likely to be found in the cytoplasm where this metabolic process occurs.
properties
IUPAC Name |
acetic acid;2-aminoacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6N2O.C2H4O2/c3-1-2(4)5;1-2(3)4/h1,3H2,(H2,4,5);1H3,(H,3,4) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFBOHTFVUPKHJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C(C(=O)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70606750 |
Source
|
Record name | Acetic acid--glycinamide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70606750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105359-66-8 |
Source
|
Record name | Acetic acid--glycinamide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70606750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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